8-ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one

• IUPAC Name: 8-ethoxy-3-(4-methoxyphenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C18H16O6S/c1-3-23-15-6-4-5-12-11-16(18(19)24-17(12)15)25(20,21)14-9-7-13(22-2)8-10-14/h4-11H,3H2,1-2H3
• InChI Key: YNZXULJGZRFKHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=O)C(=C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H16O6S
• Molecular Weight: 360.4 g/mol
• CAS No.: 904449-51-0

Description

8-Ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one is a synthetic coumarin derivative characterized by a coumarin backbone substituted with an ethoxy group at position 8 and a 4-methoxybenzenesulfonyl group at position 2. Coumarins are renowned for their diverse biological activities, including antimicrobial, antioxidant, and enzyme-inhibitory properties.

Biological Activity

8-Ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one, with the molecular formula C18H16O6S and a molecular weight of 360.4 g/mol, is a synthetic compound that belongs to the class of coumarins. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry. The following sections will detail its biological activities, mechanisms of action, and relevant research findings.

• IUPAC Name : 8-ethoxy-3-(4-methoxyphenyl)sulfonylchromen-2-one
• Molecular Weight : 360.4 g/mol
• Molecular Formula : C18H16O6S
• CAS Number : 904449-51-0

Antiparasitic Activity

Recent findings highlight the leishmanicidal activity of synthetic coumarins. For example, a study on related coumarin compounds demonstrated significant efficacy against Leishmania species, suggesting that 8-ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one may also possess similar antiparasitic potential. This is particularly relevant in the context of developing new treatments for neglected tropical diseases.

Cytotoxicity and Selectivity

In vitro assays have been conducted to evaluate the cytotoxic effects of various coumarin derivatives on mammalian cells. These studies often measure the selectivity index (SI), which indicates the compound's ability to target pathogens while sparing host cells. Preliminary data suggest that derivatives with similar structures may exhibit favorable SI values, indicating potential for therapeutic applications.

The biological activity of coumarins is often attributed to their ability to interact with various biological targets:

• Reactive Oxygen Species (ROS) Modulation : Some coumarins have been shown to influence ROS production in cells, which can affect cell survival and proliferation.
• Enzyme Inhibition : Coumarins may act as inhibitors of specific enzymes involved in pathogen metabolism or host immune responses.

Case Studies and Research Findings

Study	Compound	Biological Activity	Findings
	8-Methoxy-3-(4-nitrobenzoyl)-6-propyl-2H-chromen-2-one	Leishmanicidal	Exhibited significant activity against L. amazonensis with an SI of 65.43
	Various Coumarin Derivatives	Antimicrobial	Showed broad-spectrum antibacterial and antifungal activity
	Synthetic Coumarins	Cytotoxicity	Demonstrated selective cytotoxicity towards cancer cell lines

Comparison with Similar Compounds

Table 1: Substituent Comparison of Key Coumarin Derivatives

Compound Name	Position 3 Substituent	Position 8 Substituent	Molecular Formula	Molecular Weight	Key Features	References
8-Ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one	4-Methoxybenzenesulfonyl	Ethoxy	C₁₈H₁₆O₆S	360.38	Enhanced hydrogen bonding via sulfonyl group
8-Ethoxy-3-(4-nitrophenyl)-2H-chromen-2-one	4-Nitrophenyl	Ethoxy	C₁₇H₁₃NO₅	311.28	Planar nitro group; π-π stacking interactions
8-Methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one	4-Methoxybenzenesulfonyl	Methoxy	C₁₇H₁₄O₆S	346.36	Reduced steric bulk compared to ethoxy analog
7-Methoxy-8-(4-methyl-3-furyl)-2H-chromen-2-one	None (parent coumarin)	4-Methyl-3-furyl	C₁₅H₁₂O₄	256.25	Antileishmanial activity (EC₅₀ = 10.5 µg/mL)
3-(4-Fluorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one	4-Fluorobenzenesulfonyl	Ethoxy	C₁₇H₁₃FO₅S	348.35	Increased electronegativity with fluorine

Physicochemical and Crystallographic Properties

• Planarity and Crystal Packing: The 4-nitrophenyl derivative (C₁₇H₁₃NO₅) exhibits a dihedral angle of 25.27° between the coumarin core and the nitrophenyl group, facilitating π-π interactions (Cg···Cg = 3.5688 Å) . In contrast, the sulfonyl group in 8-ethoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one likely induces stronger hydrogen bonding (C–H···O) and layered crystal packing, though crystallographic data for this specific compound is pending .
• Bond Lengths and Electronic Effects: The nitro group in 8-ethoxy-3-(4-nitrophenyl)-2H-chromen-2-one causes electron delocalization at the C3–C4 bond (1.354 Å), enhancing conjugation .